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Compound of Interest

Compound Name: N-Methylhexylamine

Cat. No.: B1294838 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous chemicals like N-
Methylhexylamine. This guide provides comprehensive, step-by-step procedures for the safe

handling, storage, and disposal of N-Methylhexylamine, forming a critical part of laboratory

operational plans.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Methylhexylamine is a flammable, corrosive, and toxic substance that requires stringent

safety measures to prevent exposure and injury.[1][2] It can cause severe skin burns and eye

damage, is harmful if swallowed or in contact with skin, and its vapors may form flammable

mixtures with air.[1][3]

Quantitative Data Summary

A summary of the key physical and chemical properties of N-Methylhexylamine is provided in

the table below for easy reference.
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Property Value Source

Molecular Formula C7H17N [1]

Molecular Weight 115.22 g/mol [1]

Boiling Point 140-142 °C [4]

Melting Point -38 °C [4]

Flash Point 31 °C (87.8 °F) - closed cup

Density 0.76 g/mL at 25 °C [4]

GHS Hazard Codes H226, H302, H314 [1]

UN Number 2734 [4]

Recommended Personal Protective Equipment (PPE)

The following table outlines the necessary PPE for handling N-Methylhexylamine. The

selection of specific equipment should be based on a thorough risk assessment of the planned

procedures.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields. A

face shield is required for

splash protection.[5][6]

Hand Protection Chemical-resistant Gloves

Handle with gloves. Nitrile

gloves may be suitable, but

always verify with the

manufacturer's chemical

resistance data. Dispose of

contaminated gloves properly

after use.[5][6]

Body Protection Protective Clothing

A lab coat is the minimum

requirement. For larger

quantities or significant splash

potential, a chemical-resistant

apron or coveralls are

necessary.[5][6]

Respiratory Protection Respirator

If engineering controls are

insufficient, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors.[2]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is crucial for minimizing risks associated with N-
Methylhexylamine.

Handling Procedures:

Ventilation: Always handle N-Methylhexylamine in a well-ventilated area, preferably within a

chemical fume hood.[2]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and explosion-proof equipment.[3][7]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above.

Storage Procedures:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

Incompatibilities: Store away from acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and carbon dioxide.[7]

Storage Conditions: Store in a flammable liquids storage cabinet. The storage temperature

should be between 2-8°C, and the container should be protected from light.[4][8]

Emergency and Disposal Plans
Emergency Procedures: Spills and Accidental Release

In the event of a spill, immediate and appropriate action is necessary to contain the situation

and prevent exposure.

Evacuate: Immediately evacuate personnel from the affected area.[9]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[9]

Containment: Absorb the spill with inert, non-combustible material such as sand or earth. Do

not use combustible materials like sawdust.[2]
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Personal Protection: Responders must wear appropriate PPE, including respiratory

protection.[9]

Cleanup: Collect the absorbed material into a suitable container for disposal. Clean the spill

area thoroughly with a suitable solvent.

First-Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

Consult a physician.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Disposal Plan

All waste materials, including contaminated PPE and absorbed spill materials, must be

disposed of in accordance with local, state, and federal regulations. Contact a licensed

professional waste disposal service to dispose of this material. Do not allow the chemical to

enter drains.[5]

Visual Workflow Guides
To further clarify the procedural workflows, the following diagrams illustrate the logical steps for

handling N-Methylhexylamine safely.

Preparation Handling Cleanup & Storage

Don Appropriate PPE Verify Fume Hood Operation Gather Materials Dispense Chemical Perform Reaction Securely Close Container Decontaminate Work Area Dispose of Waste Store Chemical Properly Doff PPE
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Standard Operating Procedure for Handling N-Methylhexylamine

Spill Occurs

Evacuate Area

Don Emergency PPEEnsure Ventilation

Contain Spill with Inert Material

Remove Ignition Sources

Collect Absorbed Material

Clean Spill Area

Dispose of Waste

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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